Cas no 11072-93-8 (β-Escin)

• Product Name: β-Escin
• CAS No: 11072-93-8
• MF: C₅₅H₈₆O₂₄
• MW: 1131.256960392
• MDL: MFCD00076054
• CID: 48704
• PubChem ID: 16211024
• Update Time: 2025-04-18

β-Escin Chemical and Physical Properties

Names and Identifiers

• beta-Escin
• beta-Aescinu
• beta-Reparil
• β-Escin
• AESCIN IIB
• b-Aescin crystalline
• B-escin
• Escin
• Escin (350 mg)
• ESCIN IIB
• ESCIN,MIXTURE OF SAPONINS OF THE SEED OF AESCULUS HIPPOTANUM THE SEED
• β-Aescin
• b-Aescin
• BETA-AESCIN
• beta-aescusan
• Escin (beta-Escin)
• Beta-Aescin, technical grade
• (2S,3S,4S,5R,6R)-6-[[(4S,6aR,6bS,8R,8aR,9R,10R,14bR)-9-acetyloxy-8-hydroxy-4,8a-bis(hydroxymethyl)-4,6a,6b,11,11,14b-hexamethyl-10-[(Z)-2-methylbut-2-enoyl]oxy-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-4-hydroxy-3,5-bis[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]oxane-2-carboxylic acid
• Sodium Aescinate,(S)
• MLS-0442920.0001
• MLS002695979
• 11072-93-8
• cid_16211024
• MFCD00076054
• Aescin, 98%
• Aescin
• AKOS015894943
• SMR000127404
• CHEMBL1875956
• AESCINE
• BDBM80094
• Escin, >=95%, powder
• Beta-Aescin, tech.
• 6805-41-0
• AS-15594
• AXNVHPCVMSNXNP-YSYFQUGBSA-N

• MDL： MFCD00076054
• Inchi： 1S/C55H86O24/c1-10-23(2)46(71)79-43-44(72-24(3)60)55(22-59)26(17-50(43,4)5)25-11-12-30-51(6)15-14-32(52(7,21-58)29(51)13-16-53(30,8)54(25,9)18-31(55)61)75-49-41(77-48-38(67)36(65)34(63)28(20-57)74-48)39(68)40(42(78-49)45(69)70)76-47-37(66)35(64)33(62)27(19-56)73-47/h10-11,26-44,47-49,56-59,61-68H,12-22H2,1-9H3,(H,69,70)/b23-10+/t26?,27-,28-,29?,30?,31-,32?,33-,34-,35+,36+,37-,38-,39+,40+,41-,42+,43?,44+,47+,48-,49-,51?,52-,53?,54-,55?/m1/s1
• InChI Key： AXNVHPCVMSNXNP-YSYFQUGBSA-N
• SMILES： O[C@@H]1C[C@]2(C)C(=CCC3C4(C)CCC([C@](C)(CO)C4CCC32C)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O2)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)O)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)C2CC(C)(C)C([C@@H](C21CO)OC(C)=O)OC(/C(=C/C)/C)=O

Computed Properties

• Exact Mass: 30.04700
• Monoisotopic Mass: 2261.101807
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 79
• Rotatable Bond Count: 16
• Complexity: 2300
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 51
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 776

Experimental Properties

• Color/Form: White powder
• Density: 1.1200 (rough estimate)
• Melting Point: 217-223°C
• Boiling Point: 764.81°C (rough estimate)
• Flash Point: °C
• Refractive Index: 1.6500 (estimate)
• PSA: 0.00000
• LogP: 1.02620
• Specific Rotation: D27 -23.7° (c = 5 in methanol)
• Solubility: Not available

β-Escin Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22
• Safety Instruction： S22; S24/25
• RTECS：KF6298500
• Hazardous Material Identification：
• Toxicity：LD50 in mice, rats, guinea pigs (mg/kg): 1.4, 2.0, 7.2 i.v.; 134, 400, 188 orally (Hampel)
• Storage Condition：Store at room temperature
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Triterpene glycosides